molecular formula C11H20O2 B15362980 2-[4-(Trideuteriomethoxymethyl)norbornan-1-yl]ethanol

2-[4-(Trideuteriomethoxymethyl)norbornan-1-yl]ethanol

Cat. No.: B15362980
M. Wt: 187.29 g/mol
InChI Key: WGSCXWBITZVTKB-FIBGUPNXSA-N
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Description

2-[4-(Trideuteriomethoxymethyl)norbornan-1-yl]ethanol is a deuterated derivative of norbornane-based ethanol. Its structure features a norbornane (bicyclo[2.2.1]heptane) skeleton substituted at the 4-position with a trideuteriomethoxymethyl group (-CH₂OCD₃) and an ethanol (-CH₂CH₂OH) side chain at the 1-position. Extrapolating from this, the ethanol derivative likely has a molecular formula of C₁₁H₁₇D₃O₂ and a molecular weight of ~187.27 g/mol. The deuterium substitution in the methoxy group may enhance metabolic stability compared to non-deuterated analogues, a property often exploited in pharmaceutical and agrochemical research to prolong biological activity .

Properties

Molecular Formula

C11H20O2

Molecular Weight

187.29 g/mol

IUPAC Name

2-[4-(trideuteriomethoxymethyl)-1-bicyclo[2.2.1]heptanyl]ethanol

InChI

InChI=1S/C11H20O2/c1-13-9-11-4-2-10(8-11,3-5-11)6-7-12/h12H,2-9H2,1H3/i1D3

InChI Key

WGSCXWBITZVTKB-FIBGUPNXSA-N

Isomeric SMILES

[2H]C([2H])([2H])OCC12CCC(C1)(CC2)CCO

Canonical SMILES

COCC12CCC(C1)(CC2)CCO

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 2-[4-(Trideuteriomethoxymethyl)norbornan-1-yl]ethanol can be contextualized against related norbornane derivatives and ethanol-containing compounds. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison of Selected Compounds

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents CAS Number Key Properties/Notes
2-[4-(Trideuteriomethoxymethyl)norbornan-1-yl]ethanol (Target) C₁₁H₁₇D₃O₂ ~187.27 -CD₃OCH₂-norbornane, -CH₂CH₂OH Not Available Deuterated methoxy group enhances metabolic stability; norbornane confers rigidity.
[4-(Trideuteriomethoxymethyl)norbornan-1-yl]methanol C₁₀H₁₅D₃O₂ 173.27 -CD₃OCH₂-norbornane, -CH₂OH 2725774-25-2 Methanol analogue; deuterium substitution reduces metabolic degradation.
[4-(2,2-Dimethoxyethyl)norbornan-1-yl]methanol C₁₂H₂₂O₃ 214.30 -(CH₂OCH₃)₂CH₂-norbornane, -CH₂OH 2725791-04-6 Dimethoxyethyl group increases polarity; higher molecular weight.
[4-(2-Methoxyvinyl)norbornan-1-yl]methanol C₁₁H₁₈O₂ 182.26 -CH₂C(OCH₃)=CH₂-norbornane, -CH₂OH 2891606-53-2 Methoxyvinyl group introduces unsaturation; potential reactivity in synthesis.
2-(4-Methoxyphenyl)ethanol C₉H₁₂O₂ 152.19 -C₆H₄(OCH₃)-, -CH₂CH₂OH 702-23-8 Aromatic ethanol; tyrosinase inhibition reported in analogues (e.g., ).
2-[4-(2-Aminoethoxy)phenyl]ethanol C₁₀H₁₅NO₂ 181.23 -C₆H₄(OCH₂CH₂NH₂)-, -CH₂CH₂OH Not Available Aminoethoxy group enhances solubility; isolated from fungal metabolites.

Key Comparative Insights

Structural Rigidity vs. Flexibility: The target compound’s norbornane skeleton imparts steric rigidity, which may influence binding affinity in biological systems or crystallographic behavior . In contrast, aromatic ethanols like 2-(4-Methoxyphenyl)ethanol () exhibit planar aromaticity, enabling π-π interactions but lacking the conformational constraints of bicyclic systems.

Deuterium Effects: The trideuteriomethoxy group (-OCD₃) in the target compound replaces the non-deuterated methoxy (-OCH₃) group in analogues.

Functional Group Diversity :

  • Substituents such as dimethoxyethyl () or methoxyvinyl () alter electronic and steric profiles. For example, the dimethoxyethyl group increases oxygen content and hydrophilicity, while the methoxyvinyl group introduces conjugation and reactivity.

Synthetic and Analytical Considerations :

  • The use of SHELX programs () for crystallographic refinement highlights the importance of structural characterization for such compounds. Deuterated derivatives may require specialized synthetic routes, such as isotopic labeling during methoxy group synthesis.

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